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Compound of Interest

Compound Name: Gadodiamide (Omniscan)

Cat. No.: B15684932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Gadodiamide, a

gadolinium-based contrast agent (GBCA), in preclinical and clinical research of neurological

disorders. This document outlines the underlying principles, experimental protocols, and data

interpretation considerations when employing Gadodiamide for magnetic resonance imaging

(MRI) studies of the central nervous system (CNS).

Introduction to Gadodiamide
Gadodiamide (brand name: Omniscan) is a linear, non-ionic gadolinium-based contrast agent.

[1][2] Its primary application in neurological research is to enhance the contrast of MRI scans,

enabling the visualization of lesions with a disrupted blood-brain barrier (BBB) or abnormal

vascularity.[1] The paramagnetic gadolinium ion (Gd³⁺) in Gadodiamide alters the local

magnetic field, shortening the T1 relaxation time of nearby water protons.[3] This results in a

brighter signal on T1-weighted MR images, thereby highlighting areas of pathology.[3]
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In a healthy CNS, the BBB restricts the passage of substances, including Gadodiamide, from

the bloodstream into the brain parenchyma.[4][5] However, in many neurological disorders

such as brain tumors, stroke, multiple sclerosis, and neuroinflammation, the integrity of the

BBB is compromised.[6][7][8] This disruption allows for the extravasation of Gadodiamide into

the interstitial space of the brain tissue. The accumulation of Gadodiamide in these areas leads

to a significant increase in signal intensity on T1-weighted MRI scans, allowing for the

detection, localization, and characterization of CNS lesions.[1][6]

Key Applications in Neurological Disorder Research
Gadodiamide has been utilized in a variety of animal models to study the pathophysiology of

neurological disorders and to evaluate the efficacy of potential therapeutics.

Blood-Brain Barrier Permeability: Gadodiamide is a crucial tool for assessing BBB disruption,

a hallmark of many neurological diseases.[6][7][8]

Brain Tumors: It is used to visualize tumor vasculature, define tumor margins, and assess

treatment response in preclinical models of glioma and other brain cancers.[9][10][11]

Stroke and Ischemia: In animal models of stroke, Gadodiamide helps to identify the ischemic

core and penumbra by highlighting areas of BBB breakdown.[12][13][14]

Multiple Sclerosis (MS): It is used to detect active inflammatory lesions in animal models of

demyelinating diseases like experimental autoimmune encephalomyelitis (EAE), a model for

MS.[15][16][17][18]

Neuroinflammation: Gadodiamide can visualize localized areas of inflammation within the

CNS.[6][8]

Data Presentation: Quantitative Data Summary
The following tables summarize typical dosages of Gadodiamide used in neurological research

across different animal models and clinical scenarios.

Table 1: Preclinical Dosages of Gadodiamide in Animal Models of Neurological Disorders
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Animal Model
Neurological
Disorder

Gadodiamide
Dosage (mmol/kg)

Reference

Rat
Stroke (MCA

Occlusion)
0.1 [12]

Rat Stroke (SHRSP) 0.1 [12]

Rat

Hepatocellular

Carcinoma (for CNS

metastasis studies)

0.1 [12]

Mouse Glioblastoma
1.2 (repeated

injections)
[9]

Mouse Cerebral Infarction
1.2 (repeated

injections)
[9]

Rat
General Neurological

Studies
0.6 (single dose) [19]

Dog
Healthy (for retention

studies)
0.006 - 0.1 [20]

Table 2: Clinical Dosages of Gadodiamide for CNS Imaging

Application
Gadodiamide Dosage
(mmol/kg)

Reference

CNS Lesion Visualization 0.1 [1][2]

High-Dose for Brain

Metastases Detection
0.3 [21]

Multiple Sclerosis (Initial

Diagnosis)
0.1 [15]
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Protocol for Assessing Blood-Brain Barrier Permeability
in a Mouse Model of Stroke
This protocol describes the use of Gadodiamide-enhanced MRI to evaluate BBB permeability

following ischemic stroke induced by middle cerebral artery occlusion (MCAO) in mice.

Materials:

Gadodiamide (Omniscan™) solution (0.5 mmol/mL)[2]

Sterile saline

Anesthetizing agent (e.g., isoflurane)

MRI scanner (e.g., 7T preclinical scanner)

Animal monitoring equipment

Procedure:

Animal Preparation: Anesthetize the mouse using isoflurane (1-2% in oxygen). Maintain the

animal's body temperature at 37°C using a heating pad.

Pre-contrast MRI: Acquire pre-contrast T1-weighted images of the brain.

Gadodiamide Administration: Administer a bolus intravenous (IV) injection of Gadodiamide at

a dose of 1.2 mmol/kg body weight via the tail vein.[9]

Post-contrast MRI: Immediately following the injection, acquire a series of dynamic T1-

weighted images for a specified duration (e.g., 30-60 minutes) to observe the contrast

enhancement pattern.

Image Analysis:

Co-register pre- and post-contrast images.

Generate signal intensity-time curves for regions of interest (ROIs) within the ischemic and

contralateral hemispheres.
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Quantify the change in signal intensity to determine the extent of BBB disruption.

MRI Parameters (Example for a 7T scanner):

Sequence: T1-weighted spin-echo

Repetition Time (TR): 500 ms

Echo Time (TE): 10 ms

Flip Angle: 90°

Slice Thickness: 1 mm

Field of View (FOV): 20 x 20 mm

Matrix Size: 256 x 256

Protocol for Quantification of Gadolinium in Brain
Tissue
This protocol outlines the procedure for measuring the amount of gadolinium retained in brain

tissue following Gadodiamide administration using Inductively Coupled Plasma Mass

Spectrometry (ICP-MS).

Materials:

Brain tissue samples from animals previously administered Gadodiamide

Nitric acid (trace metal grade)

Hydrogen peroxide (30%)

Microwave digestion system

Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Gadolinium standard solutions
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Procedure:

Sample Preparation:

Accurately weigh the brain tissue samples (e.g., dentate nucleus, globus pallidus).[22]

Place the samples in microwave digestion vessels.

Add a mixture of nitric acid and hydrogen peroxide to each vessel.

Microwave Digestion:

Digest the samples using a validated microwave digestion program until the tissue is

completely dissolved and the solution is clear.

Sample Dilution:

Allow the digested samples to cool.

Dilute the samples to a known volume with deionized water.

ICP-MS Analysis:

Calibrate the ICP-MS instrument using gadolinium standard solutions of known

concentrations.

Analyze the diluted samples to determine the concentration of gadolinium.

Data Calculation:

Calculate the amount of gadolinium per gram of tissue (e.g., in µg/g or nmol/g).[9][22]

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate key concepts and workflows related to the use of

Gadodiamide in neurological research.
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Mechanism of Gadodiamide Contrast Enhancement
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Gadodiamide's mechanism in MRI contrast enhancement.
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Experimental Workflow: BBB Permeability Assessment
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Neurological Disorder
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Workflow for assessing BBB permeability using Gadodiamide.
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Potential Downstream Effects of Gadolinium Deposition
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Potential biochemical consequences of gadolinium deposition.

Considerations and Limitations
While Gadodiamide is a valuable research tool, it is essential to consider the potential for

gadolinium deposition in the brain and other tissues, particularly with repeated administrations

of linear GBCAs.[22][23][24] Studies have shown that gadolinium can be retained in the brain

for extended periods.[19] The long-term clinical significance of this retention is still under

investigation, but preclinical studies suggest potential associations with mitochondrial

dysfunction and neuroinflammation.[25][26] Researchers should carefully consider the risk-

benefit ratio when designing studies involving multiple Gadodiamide administrations and,

where possible, consider alternative contrast agents or non-contrast MRI techniques.[11] It is

also crucial to adhere to recommended dosages to minimize the risk of potential side effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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